Cas no 1806788-34-0 (3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride
• CAS No: 1806788-34-0
• MF: C₈H₈ClF₂NO₄S
• MW: 287.66822719574
• CID: 4851461
• Update Time: 2025-06-12

3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO4S/c1-15-4-3-5(17(9,13)14)12-8(16-2)6(4)7(10)11/h3,7H,1-2H3
• InChI Key： LHKZOFKLAXPUKD-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(C(F)F)C(=N1)OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9

Additional information on 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride

Introduction to 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1806788-34-0)

3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1806788-34-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of both difluoromethyl and dimethoxy substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride functional group in the compound’s name is particularly noteworthy, as it enhances reactivity and facilitates further chemical transformations. This feature makes 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride a versatile building block for the development of novel drugs and agrochemicals. In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, enhanced binding affinity, and increased bioavailability. The incorporation of fluorine atoms into drug candidates has been shown to modulate their pharmacokinetic profiles, leading to more effective therapeutic outcomes.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride, making it more accessible for industrial applications. Researchers have explored various synthetic routes, including multi-step functionalization of pyridine precursors, to optimize yield and purity. These efforts have been driven by the need for high-quality intermediates that can be seamlessly integrated into complex molecular architectures.

In the realm of pharmaceutical research, 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride has been utilized as a key intermediate in the synthesis of several promising drug candidates. Its structural features make it particularly suitable for the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. For instance, derivatives of this compound have been investigated for their potential to disrupt aberrant signaling pathways by inhibiting specific tyrosine kinases. The difluoromethyl group is known to enhance binding interactions with target proteins, while the dimethoxy substituents contribute to optimal pharmacokinetic properties.

Moreover, agrochemical applications of 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride have also been explored. Fluorinated pyridines are often incorporated into herbicides and pesticides due to their ability to improve efficacy and environmental stability. The compound’s reactivity allows for further derivatization into more complex agrochemical formulations that exhibit enhanced pest control properties while minimizing ecological impact.

The chemical properties of 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride make it an attractive candidate for further functionalization through nucleophilic substitution reactions. The sulfonyl chloride moiety readily reacts with amines and alcohols to form sulfonamides and esters, respectively. These reactions are fundamental in medicinal chemistry for constructing heterocyclic frameworks that exhibit desirable biological activities. Researchers have leveraged this reactivity to develop novel scaffolds with potential applications in treating neurological disorders, infectious diseases, and metabolic conditions.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery pipelines due to their ability to modulate receptor binding affinities. For example, modifications involving the difluoromethyl group have been shown to improve selectivity against off-target proteins, reducing side effects associated with small molecule drugs. The structural rigidity provided by the pyridine ring further enhances binding specificity when incorporated into drug molecules designed for receptor interaction.

The synthesis of 3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride also benefits from modern catalytic techniques that improve efficiency and sustainability. Transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorinated groups at desired positions within the pyridine core. These methods not only streamline synthetic routes but also reduce waste generation, aligning with green chemistry principles.

In conclusion,3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1806788-34-0) represents a significant advancement in organic synthesis with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—comprising both fluorinated and methoxy substituents—enhance its utility as an intermediate for developing bioactive molecules with improved pharmacological profiles. As research continues to uncover new synthetic strategies and biological applications,3-(Difluoromethyl)-2,4-dimethoxypyridine-6-sulfonyl chloride is poised to remain a cornerstone compound in medicinal chemistry innovation.